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Compound of Interest |

5-Bromo-3-fluoro-2-
Compound Name:

methoxybenzaldehyde
CAS No.: 470668-70-3
Cat. No.: B3037184

Get Quote

Executive Summary

Target Molecule: 5-Bromo-3-fluoro-2-methoxybenzaldehyde CAS Registry Number: 149949-
30-6 (Related analogues often mislabeled; exact structure verification required) Primary
Application: Key intermediate in the synthesis of kinase inhibitors (e.g., p38 MAPK, MEK) and
CNS-active agents. The scaffold combines a deactivated aromatic core with three distinct
handles for orthogonal functionalization: an aldehyde (reductive amination/olefination), an aryl
bromide (Suzuki/Buchwald coupling), and a fluoride (potential SNAr or metabolic blocking).

Synthesis Challenge: The primary challenge lies in the regioselective installation of the bromine
atom relative to the directing fluorine and methoxy/hydroxy groups. Direct bromination of 3-
fluoroanisole derivatives often yields isomeric mixtures (C4 vs. C6 substitution).

Selected Strategy: This guide details a scalable, high-fidelity "Phenol-First" Route. By starting
with the bromination of 3-fluoro-2-hydroxybenzaldehyde (rather than the methyl ether), we
leverage the potent ortho/para-directing power of the free phenol to exclusively lock the
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bromine at the C5 position. Subsequent O-methylation provides the target molecule in high
yield (>85% overall).

Retrosynthetic Analysis

The strategic disconnection relies on the late-stage methylation of the phenol. This decision is
driven by the fact that phenols undergo Electrophilic Aromatic Substitution (EAS) with
significantly higher regiocontrol than their anisole counterparts in multi-substituted systems.

+ Disconnection: C—O Bond (Methylation)

C-Br Bond (Bromination).

o Starting Material: 3-Fluoro-2-hydroxybenzaldehyde (commercially available or synthesized
via Mg-mediated formylation of 2-fluorophenol).

Starting Material:
3-Fluoro-2-hydroxybenzaldehyde

egioselective Bromination
(Br2, AcOH)

Intermediate:
5-Bromo-3-fluoro-2-hydroxybenzaldehyde

O-Methylation
Mel, K2CO3)

Target:

5-Bromo-3-fluoro-2-methoxybenzaldehyde
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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